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Compound of Interest

Compound Name: Chloro(decyl)dimethylsilane

Cat. No.: B1271424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the GHS (Globally Harmonized

System of Classification and Labelling of Chemicals) hazard classification for

Chloro(decyl)dimethylsilane (CAS No: 38051-57-9). The information herein is compiled from

various Safety Data Sheets (SDS), chemical databases, and toxicological assessments of

related compounds, intended to inform safe handling, use, and risk assessment for

professionals in research and development.

GHS Hazard Classification Summary
Chloro(decyl)dimethylsilane is consistently classified as a hazardous chemical. The primary

hazards are associated with its corrosive nature, which is a common characteristic of

chlorosilanes due to their rapid hydrolysis in the presence of moisture.
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Element Description

Pictogram(s)

Signal Word Danger

Hazard Statements

H314: Causes severe skin burns and eye

damage.[1][2][3][4][5][6][7][8] H318: Causes

serious eye damage.[2][3][6][9] H335: May

cause respiratory irritation.[2] H290: May be

corrosive to metals.[3][5]

Precautionary Statements
A comprehensive list of precautionary

statements is provided in the tables below.

Tabulated GHS Classification
The following table summarizes the GHS hazard classifications for

Chloro(decyl)dimethylsilane as reported in various safety data sheets.

Hazard Class Hazard Category GHS Classification

Skin Corrosion/Irritation Category 1B

Causes severe skin burns and

eye damage (H314)[2][4][6][7]

[8]

Serious Eye Damage/Eye

Irritation
Category 1

Causes serious eye damage

(H318)[2][3][6][9]

Specific Target Organ Toxicity -

Single Exposure
Category 3

May cause respiratory irritation

(H335)[2]

Corrosive to Metals Category 1
May be corrosive to metals

(H290)[3][5]

Physicochemical and Toxicological Data
Quantitative experimental data for Chloro(decyl)dimethylsilane is not readily available in the

public domain. The hazard classification is largely based on the properties of similar alkyl

chlorosilanes. The primary mechanism of toxicity for chlorosilanes is their rapid hydrolysis upon
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contact with water or moisture, yielding hydrochloric acid (HCl) and the corresponding silanol

(decyldimethylsilanol in this case). The corrosive effects are predominantly caused by the

generated HCl.

Physicochemical Properties
Property Value Source(s)

Molecular Formula C₁₂H₂₇ClSi [10]

Molecular Weight 234.88 g/mol [8][10]

Appearance Colorless to pale yellow liquid [9]

Boiling Point 98 °C at 2 mmHg [9]

Density 0.866 g/mL at 25 °C [9]

Flash Point 137 °C (278.6 °F) - closed cup [8]

Reactivity
Reacts with water to produce

hydrochloric acid.
[11]

Toxicological Data (Read-Across from Similar Alkyl
Chlorosilanes)
The following data is from studies on shorter-chain alkyl chlorosilanes, such as

chlorotrimethylsilane (CTMS) and trichloromethylsilane (C3MS). This data provides a basis for

understanding the potential toxicity of Chloro(decyl)dimethylsilane.
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Test Species Route Value
Analogous
Substance

Source

Acute Oral

LD50
Rat (male) Oral

4811 mg/kg

bw
CTMS [12]

Rat (female) Oral
5636 mg/kg

bw
CTMS [12]

Rat (male) Oral
2057 mg/kg

bw
C3MS [12]

Rat (female) Oral
3594 mg/kg

bw
C3MS [12]

Acute Dermal

LD50
Rabbit (male) Dermal

2030 mg/kg

bw
CTMS [12]

Rabbit

(female)
Dermal

1513 mg/kg

bw
CTMS [12]

Acute

Inhalation

LC50

Rat Inhalation
18.92 mg/L (1

hour)
CTMS [12]

Rat Inhalation
8.35 mg/L (1

hour)
C3MS [12]

Precautionary Statements
The following tables detail the precautionary statements associated with the handling of

Chloro(decyl)dimethylsilane.

Prevention
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Code Statement

P234 Keep only in original container.[5]

P260
Do not breathe

dust/fume/gas/mist/vapours/spray.[2][5]

P264 Wash skin thoroughly after handling.[2][5]

P271 Use only outdoors or in a well-ventilated area.[2]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[1][2][3][5][6]

Response
Code Statement

P301 + P330 + P331
IF SWALLOWED: Rinse mouth. Do NOT induce

vomiting.[2][3]

P303 + P361 + P353

IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with

water/shower.[2][3]

P304 + P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[2]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][5]

[6]

P310
Immediately call a POISON CENTER or

doctor/physician.[1][3][5][6]

P363 Wash contaminated clothing before reuse.[2]

P390
Absorb spillage to prevent material damage.[3]

[5]

Storage
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Code Statement

P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.[2]

P405 Store locked up.[5]

P406
Store in corrosive resistant container with a

resistant inner liner.[5]

Disposal
Code Statement

P501
Dispose of contents/container to an approved

waste disposal plant.[5]

Experimental Protocols
Detailed experimental protocols for Chloro(decyl)dimethylsilane are not publicly available.

However, the "Skin Corrosion: Category 1B" classification is likely determined using an in vitro

method such as the OECD Test Guideline 431 (In Vitro Skin Corrosion: Reconstructed Human

Epidermis (RhE) Test Method).

OECD Test Guideline 431: In Vitro Skin Corrosion (RhE) -
General Protocol
This test method uses a three-dimensional human epidermis model to assess the skin

corrosion potential of a chemical.

Test System: A reconstructed human epidermis model (e.g., EpiDerm™, EpiSkin™)

consisting of normal, human-derived epidermal keratinocytes cultured to form a multilayered,

differentiated model of the human epidermis.

Procedure:

The test substance is applied topically to the surface of the skin tissue model.
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The substance is applied for two different exposure times, typically 3 minutes and 1 hour,

to differentiate between subcategories of corrosivity.

Following exposure, the test substance is removed by rinsing.

The viability of the skin tissue is determined using a cell viability assay, most commonly

the MTT assay. In this assay, the mitochondrial dehydrogenase of viable cells reduces the

yellow MTT tetrazolium salt to a blue formazan salt, which is then extracted and quantified

by measuring its optical density.

Classification Criteria:

A substance is identified as corrosive (Category 1) if the mean tissue viability following a

3-minute exposure is less than 50%, or if the viability is less than 15% after a 1-hour

exposure.

Sub-categorization into 1A, 1B, or 1C is based on the specific viability results at the

different time points. For a Category 1B classification, the substance would typically show

corrosive effects after a 1-hour exposure but not after a 3-minute exposure.[13]

Visualizations
GHS Classification Workflow
The following diagram illustrates the logical workflow for the GHS classification of a substance

like Chloro(decyl)dimethylsilane, from its intrinsic properties to the final hazard

communication.
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Intrinsic Properties & Data

Hazard Assessment

GHS Classification

Hazard Communication

Physicochemical Properties
(e.g., reactivity with water)

Hydrolysis to HCl + Silanol

Toxicological Data
(in vivo / in vitro / read-across)

Skin Corrosion Data
(e.g., OECD TG 431) Respiratory Irritation Data

Skin Corrosion, Cat. 1B
(H314)

STOT SE, Cat. 3
(H335)

Serious Eye Damage, Cat. 1
(H318)

often co-classified

Pictogram: Corrosion Signal Word: Danger Hazard & Precautionary
Statements

Click to download full resolution via product page

Caption: Logical flow from chemical properties to GHS hazard communication.

Hydrolysis Reaction Pathway
This diagram illustrates the key chemical reaction of Chloro(decyl)dimethylsilane that

underlies its primary corrosive hazard.
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Reactants Products

Chloro(decyl)dimethylsilane Decyldimethylsilanol

Hydrochloric Acid (HCl)
(Corrosive Agent)

Water (H₂O)
(from moisture in air or on skin)

Click to download full resolution via product page

Caption: Hydrolysis of Chloro(decyl)dimethylsilane to corrosive byproducts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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